Cas no 1375303-81-3 (1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 1375303-81-3
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• MDL: MFCD22381783
• CID: 4697749
• PubChem ID: 71301905
• Update Time: 2025-05-26

1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethanone
• FCH1617247
• 1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one

• MDL： MFCD22381783
• Inchi： 1S/C7H2Cl2F3NO/c8-4-2-1-3(6(9)13-4)5(14)7(10,11)12/h1-2H
• InChI Key： BKGAIZCBHWRUGI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(N=1)Cl)C(C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one

Recent Advances in the Study of 1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one (CAS: 1375303-81-3)

The compound 1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one (CAS: 1375303-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its trifluoromethyl group and dichloropyridine moiety contribute to its stability and reactivity, making it a versatile building block for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, showcasing its potential in oncology research.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of 1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one exhibit promising inhibitory effects against specific cancer cell lines, particularly those associated with breast and lung cancers. The compound's mechanism of action appears to involve the modulation of key signaling pathways, although further detailed studies are required to elucidate the exact molecular targets.

The synthesis of 1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2024 report in Organic Process Research & Development outlined a novel catalytic approach that reduces the use of hazardous reagents and improves yield, addressing some of the challenges associated with its large-scale production.

Despite these promising developments, several challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization to enhance its therapeutic potential. Additionally, comprehensive toxicological studies are needed to assess its safety profile before clinical applications can be considered.

In conclusion, 1-(2,6-dichloropyridin-3-yl)-2,2,2-trifluoroethan-1-one represents a compelling area of research in chemical biology and drug discovery. Its structural versatility and biological activity make it a valuable candidate for further investigation. Future studies should focus on optimizing its derivatives, elucidating its mechanism of action, and evaluating its potential in various therapeutic areas.